Cas no 792183-38-1 ((2R)-2-amino-3-cycloheptyl-propanoic acid)

• Product Name: (2R)-2-amino-3-cycloheptyl-propanoic acid
• CAS No: 792183-38-1
• MF: C₁₀H₁₉NO₂
• MW: 185.2634
• CID: 5112526
• Update Time: 2026-03-03

(2R)-2-amino-3-cycloheptyl-propanoic acid Chemical and Physical Properties

Names and Identifiers

• Cycloheptanepropanoic acid, α-amino-, (αR)-
• (R)-2-Amino-3-cycloheptylpropanoic acid
• (2R)-2-amino-3-cycloheptyl-propanoic acid

• Inchi： 1S/C10H19NO2/c11-9(10(12)13)7-8-5-3-1-2-4-6-8/h8-9H,1-7,11H2,(H,12,13)/t9-/m1/s1
• InChI Key： WJKZEQGDVZCGPZ-SECBINFHSA-N
• SMILES： OC([C@@H](CC1CCCCCC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• XLogP3: 0.3
• Topological Polar Surface Area: 63.3

Additional information on (2R)-2-amino-3-cycloheptyl-propanoic acid

Comprehensive Guide to (2R)-2-amino-3-cycloheptyl-propanoic acid (CAS No. 792183-38-1): Properties, Applications, and Market Insights

(2R)-2-amino-3-cycloheptyl-propanoic acid (CAS No. 792183-38-1) is a specialized non-proteinogenic amino acid with a unique cycloheptyl side chain. This compound has garnered significant attention in pharmaceutical research and organic synthesis due to its structural features and potential biological activities. The R-configuration at the alpha carbon and the seven-membered cycloheptyl group make this molecule particularly interesting for drug discovery applications.

The molecular formula of (2R)-2-amino-3-cycloheptyl-propanoic acid is C₁₀H₁₉NO₂, with a molecular weight of 185.26 g/mol. Its cycloheptyl moiety provides enhanced lipophilicity compared to standard amino acids, which can be advantageous for improving membrane permeability in drug design. Researchers are particularly interested in how this structural feature affects the compound's pharmacokinetic properties and target binding affinity.

In recent years, there has been growing interest in non-natural amino acids like (2R)-2-amino-3-cycloheptyl-propanoic acid for their potential in developing novel therapeutics. The pharmaceutical industry is actively exploring such compounds for their ability to create peptide-based drugs with improved stability and bioavailability. This aligns with current trends in personalized medicine and targeted drug delivery systems, where modified amino acids play crucial roles.

The synthesis of (2R)-2-amino-3-cycloheptyl-propanoic acid typically involves asymmetric synthesis methods to ensure the correct stereochemistry at the alpha carbon. Various approaches have been reported in the literature, including chiral auxiliary-mediated synthesis and enzymatic resolution techniques. The choice of synthetic route often depends on the desired scale and purity requirements for specific applications.

From a structural biology perspective, the cycloheptyl side chain of (2R)-2-amino-3-cycloheptyl-propanoic acid offers interesting possibilities for studying protein-ligand interactions. Its conformational flexibility and hydrophobic character make it valuable for probing binding pockets in enzymes and receptors. This has become particularly relevant in the context of structure-based drug design, where understanding subtle molecular interactions is crucial.

The potential applications of (2R)-2-amino-3-cycloheptyl-propanoic acid extend to peptidomimetic development, where it can serve as a building block for creating compounds that mimic natural peptides but with enhanced properties. This is especially valuable in areas such as GPCR-targeted therapeutics and enzyme inhibitor design, where modified amino acids can provide critical improvements in drug performance.

Quality control for (2R)-2-amino-3-cycloheptyl-propanoic acid typically involves advanced analytical techniques such as chiral HPLC to verify enantiomeric purity, along with mass spectrometry and NMR spectroscopy for structural confirmation. These analytical methods ensure that the compound meets the stringent requirements of pharmaceutical research applications.

Market analysis indicates growing demand for specialized amino acids like (2R)-2-amino-3-cycloheptyl-propanoic acid, particularly from the biotechnology and pharmaceutical sectors. The compound's unique properties make it valuable for both research purposes and potential therapeutic applications. Current pricing trends reflect its specialized nature and the complexity of its synthesis.

Storage and handling of (2R)-2-amino-3-cycloheptyl-propanoic acid typically recommend protection from moisture and storage at controlled temperatures. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this compound, including the use of appropriate personal protective equipment.

Future research directions for (2R)-2-amino-3-cycloheptyl-propanoic acid may explore its incorporation into more complex molecular architectures, such as macrocyclic compounds or constrained peptides. The development of more efficient synthetic routes and scalable production methods also remains an active area of investigation to meet the growing demand from the research community.

For researchers interested in amino acid derivatives and peptide modifications, (2R)-2-amino-3-cycloheptyl-propanoic acid represents an intriguing case study in how structural variations can influence biological activity and physicochemical properties. Its continued study will likely contribute to advances in medicinal chemistry and drug development methodologies.